![molecular formula C12H15FN2O2 B4776656 N-(4-fluorobenzyl)-N'-propylethanediamide](/img/structure/B4776656.png)
N-(4-fluorobenzyl)-N'-propylethanediamide
Overview
Description
N-(4-fluorobenzyl)-N'-propylethanediamide, commonly known as FUB-APINACA, is a synthetic cannabinoid that belongs to the class of indazole-based compounds. It is a potent agonist of the cannabinoid receptors and has been used extensively in scientific research for its various applications.
Mechanism of Action
FUB-APINACA is a potent agonist of the cannabinoid receptors, particularly the CB1 receptor. It binds to the receptor and activates it, leading to various physiological effects. The activation of the CB1 receptor by FUB-APINACA leads to the release of neurotransmitters such as dopamine and serotonin, which are responsible for the various physiological effects of the compound.
Biochemical and Physiological Effects:
FUB-APINACA has various biochemical and physiological effects, including analgesic, anxiolytic, anti-inflammatory, and antipsychotic effects. It has also been shown to have neuroprotective effects and may have potential therapeutic applications in the treatment of various neurological disorders.
Advantages and Limitations for Lab Experiments
FUB-APINACA has several advantages for lab experiments, including its potency, selectivity, and high affinity for the cannabinoid receptors. However, it also has limitations, including its potential toxicity and the need for careful handling and storage.
Future Directions
There are several future directions for the study of FUB-APINACA. One potential direction is the development of new synthetic cannabinoids with improved selectivity and potency. Another direction is the investigation of the potential therapeutic applications of FUB-APINACA in the treatment of various neurological disorders. Additionally, further research is needed to determine the long-term effects of FUB-APINACA on the central nervous system and its potential toxicity.
Conclusion:
In conclusion, FUB-APINACA is a synthetic cannabinoid that has been extensively used in scientific research for its various applications. It has several advantages for lab experiments, including its potency and selectivity, but also has limitations, including its potential toxicity. Further research is needed to determine the long-term effects of FUB-APINACA and its potential therapeutic applications.
Scientific Research Applications
FUB-APINACA has been used extensively in scientific research for its various applications. It has been used as a tool to study the endocannabinoid system and its role in various physiological processes. It has also been used to study the effects of synthetic cannabinoids on the central nervous system and their potential therapeutic applications.
properties
IUPAC Name |
N'-[(4-fluorophenyl)methyl]-N-propyloxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15FN2O2/c1-2-7-14-11(16)12(17)15-8-9-3-5-10(13)6-4-9/h3-6H,2,7-8H2,1H3,(H,14,16)(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIFUXZKBNJYWAI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C(=O)NCC1=CC=C(C=C1)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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